(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine

• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol
• IUPAC Name: (E)-1-(3-methoxy-4-pentoxyphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C15H20N4O2/c1-3-4-5-8-21-14-7-6-13(9-15(14)20-2)10-18-19-11-16-17-12-19/h6-7,9-12H,3-5,8H2,1-2H3/b18-10+
• InChI Key: COPYXGWJMXWAFI-VCHYOVAHSA-N
• Isomeric SMILES: CCCCCOC1=C(C=C(C=C1)/C=N/N2C=NN=C2)OC
• SMILES: CCCCCOC1=C(C=C(C=C1)C=NN2C=NN=C2)OC

Description

(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine, also known as MPTA, is a chemical compound with potential applications in scientific research. MPTA is a member of the triazole family of compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine exerts its inhibitory effect on protein kinases by binding to the ATP-binding site of the kinase domain. This binding prevents the transfer of phosphate groups to downstream substrates, thereby inhibiting the activity of the kinase. (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has been found to selectively inhibit the activity of several protein kinases, including AKT, p38, and JNK.
Biochemical and Physiological Effects:
(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine inhibits the proliferation of cancer cells and induces apoptosis. In vivo studies have shown that (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine inhibits tumor growth in mouse models of cancer. (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has also been found to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been found to exhibit high selectivity for protein kinases, making it a useful tool for studying kinase signaling pathways. However, (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has some limitations. It has low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. It also has a short half-life in vivo, which can limit its potential as a therapeutic agent.

Future Directions

There are several future directions for the study of (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine. One direction is the development of (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine analogs with improved solubility and pharmacokinetic properties. Another direction is the study of (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine in combination with other cancer therapeutics to determine if it has synergistic effects. Additionally, the identification of new protein kinase targets for (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine could lead to the development of novel cancer therapeutics.

Synthesis Methods

(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine can be synthesized using a simple two-step procedure. The first step involves the reaction of 3-methoxy-4-(pentyloxy)benzaldehyde with hydrazine hydrate to form 3-methoxy-4-(pentyloxy)benzohydrazide. The second step involves the reaction of 3-methoxy-4-(pentyloxy)benzohydrazide with triethylorthoformate and sodium azide to form (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine.

Scientific Research Applications

(E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has potential applications in scientific research due to its ability to selectively inhibit the activity of protein kinases. Protein kinases are enzymes that play a crucial role in the regulation of cellular processes such as cell growth, differentiation, and apoptosis. Dysregulation of protein kinases has been implicated in the development of various diseases, including cancer. (E)-N-(3-methoxy-4-(pentyloxy)benzylidene)-4H-1,2,4-triazol-4-amine has been found to selectively inhibit the activity of protein kinases, making it a potential candidate for the development of novel cancer therapeutics.